Cas no 62315-07-5 (3-Pyridinecarboxamide, N-[4-(nonafluorobutoxy)phenyl]-)

• Product name: 3-Pyridinecarboxamide, N-[4-(nonafluorobutoxy)phenyl]-
• CAS No: 62315-07-5
• MF: C₁₆H₉F₉N₂O₂
• MW: 432.240495443344
• CID: 449612
• PubChem ID: 4144064

3-Pyridinecarboxamide, N-[4-(nonafluorobutoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-[4-(nonafluorobutoxy)phenyl]-
• N-[4-(1,1,2,2,3,3,4,4,4-nonafluorobutoxy)phenyl]pyridine-3-carboxamide
• 62315-07-5
• NS00109518
• DTXSID20399867

• Inchi： InChI=1S/C16H9F9N2O2/c17-13(18,15(21,22)23)14(19,20)16(24,25)29-11-5-3-10(4-6-11)27-12(28)9-2-1-7-26-8-9/h1-8H,(H,27,28)
• InChI Key： HNVMERIRLUAKLX-UHFFFAOYSA-N
• SMILES： C1=CC(=CN=C1)C(=O)NC2=CC=C(C=C2)OC(C(C(C(F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 432.05207
• Monoisotopic Mass: 432.05203099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2Ų
• XLogP3: 5.1

Experimental Properties

• PSA: 51.22